Cas no 88106-61-0 (1H-Pyrazole-1-ethanamine, N-[2-(1H-pyrazol-1-yl)ethyl]-)

• Product Name: 1H-Pyrazole-1-ethanamine, N-[2-(1H-pyrazol-1-yl)ethyl]-
• CAS No: 88106-61-0
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• CID: 644814
• PubChem ID: 61492073
• Update Time: 2025-04-19

1H-Pyrazole-1-ethanamine, N-[2-(1H-pyrazol-1-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-ethanamine, N-[2-(1H-pyrazol-1-yl)ethyl]-
• 2-pyrazol-1-yl-N-(2-pyrazol-1-ylethyl)ethanamine
• 88106-61-0
• DTXSID10734228
• 2-(1H-Pyrazol-1-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]ethan-1-amine
• CS-0306229
• AKOS010753200
• CHEMBL4565016
• Bis(2-(1h-pyrazol-1-yl)ethyl)amine

• Inchi： 1S/C10H15N5/c1-3-12-14(7-1)9-5-11-6-10-15-8-2-4-13-15/h1-4,7-8,11H,5-6,9-10H2
• InChI Key： VUDGWFFRGJFWPX-UHFFFAOYSA-N
• SMILES： N(CCN1C=CC=N1)CCN1C=CC=N1

Computed Properties

• Exact Mass: 205.13274550g/mol
• Monoisotopic Mass: 205.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 47.7Ų